2-{[4-(Dimethylamino)phenyl](hydroxy)methyl}naphthalene-1,4-dione 2-{[4-(Dimethylamino)phenyl](hydroxy)methyl}naphthalene-1,4-dione
Brand Name: Vulcanchem
CAS No.: 6629-19-2
VCID: VC18778127
InChI: InChI=1S/C19H17NO3/c1-20(2)13-9-7-12(8-10-13)18(22)16-11-17(21)14-5-3-4-6-15(14)19(16)23/h3-11,18,22H,1-2H3
SMILES:
Molecular Formula: C19H17NO3
Molecular Weight: 307.3 g/mol

2-{[4-(Dimethylamino)phenyl](hydroxy)methyl}naphthalene-1,4-dione

CAS No.: 6629-19-2

Cat. No.: VC18778127

Molecular Formula: C19H17NO3

Molecular Weight: 307.3 g/mol

* For research use only. Not for human or veterinary use.

2-{[4-(Dimethylamino)phenyl](hydroxy)methyl}naphthalene-1,4-dione - 6629-19-2

Specification

CAS No. 6629-19-2
Molecular Formula C19H17NO3
Molecular Weight 307.3 g/mol
IUPAC Name 2-[[4-(dimethylamino)phenyl]-hydroxymethyl]naphthalene-1,4-dione
Standard InChI InChI=1S/C19H17NO3/c1-20(2)13-9-7-12(8-10-13)18(22)16-11-17(21)14-5-3-4-6-15(14)19(16)23/h3-11,18,22H,1-2H3
Standard InChI Key SOHBBNNFCYTYIL-UHFFFAOYSA-N
Canonical SMILES CN(C)C1=CC=C(C=C1)C(C2=CC(=O)C3=CC=CC=C3C2=O)O

Introduction

[Introduction to 2-{4-(Dimethylamino)phenylmethyl}naphthalene-1,4-dione](pplx://action/followup)

2-{4-(Dimethylamino)phenylmethyl}naphthalene-1,4-dione is a complex organic compound with a molecular formula of C19H17NO3 and a molecular weight of 307.3432 g/mol . This compound belongs to the naphthalene-1,4-dione family, which is known for its diverse biological activities and applications in organic synthesis.

Synthesis and Preparation

While specific synthesis methods for 2-{4-(Dimethylamino)phenylmethyl}naphthalene-1,4-dione are not detailed in the available literature, compounds of similar structure often involve reactions between naphthalene-1,4-dione derivatives and aromatic amines or alcohols. The synthesis typically requires careful control of reaction conditions to achieve the desired substitution pattern.

5.2. Potential Applications

Given its structural complexity, 2-{4-(Dimethylamino)phenylmethyl}naphthalene-1,4-dione may serve as a precursor for synthesizing more complex molecules with specific biological or chemical properties. Its potential applications could include pharmaceuticals, dyes, or other organic materials.

Safety and Handling

The compound is associated with hazard symbols and risk codes, indicating potential risks during handling. It is crucial to follow proper safety protocols when working with this compound, including the use of protective equipment and adherence to recommended safety guidelines .

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